602-87-9(5-Nitroacenaphthene),5-nan,N0105

5-Nitroacenaphthene Properties

Names and Identifiers

- 5-Nitro-1,2-dihydroacenaphthylene
- 5-Nitroacenaphthene
- 5-Nitroacenaphtheneneat
- 5-nitro-acenaphthen
- 1,2-dihydro-5-nitro-acenaphthylene
- 1,2-dihydro-5-nitroacenaphthylene
- 5-nan
- 5-nitroacenapthene
- 5-nitronaphthalene ethylene
- 1,2-dihydro-5-nitro-acenaphthylen
- Nitroacenaphthene
- NCGC00091685-02
- WLN: L566 1A LT&&J HNW
- J-517853
- UNII-F023F6C79X
- CHEMBL423081
- NSC-22421
- Acenaphthylene, 1,2-dihydro-5-nitro-; Acenaphthene, 5-nitro- (6CI,7CI,8CI); 1,2-Dihydro-5-nitroacenaphthylene; 5-Nitroacenaphthene; NSC 1312; NSC 22421
- AKOS000121350
- DTXCID10960
- VS-12631
- BRN 1876864
- 5-NITROACENAPHTHENE [HSDB]
- CCRIS 438
- 4-05-00-01840 (Beilstein Handbook Reference)
- Tox21_302877
- MFCD00014277
- Acenaphthylene,2-dihydro-5-nitro-
- SCHEMBL267240
- NCI-C01967
- NSC 1312
- 602-87-9
- C19269
- NSC1312
- 5-Nitroacenaphthene, 85%
- 5-Nitronaphthalene
- Acenaphthylene, 1,2-dihydro-5-nitro-
- DTXSID3020960
- 5-Nitro-acenaphthene
- NCGC00256570-01
- A832670
- FT-0620701
- HSDB 4092
- Q27155891
- AC-4959
- 1,2-Dihydro-5-nitroacenaphthylene, tech
- F023F6C79X
- CHEBI:82350
- EINECS 210-025-0
- D87692
- 5-NITROACENAPHTHENE (CONTAINS 3-NITROACENAPHTHENE)
- NSC-1312
- NCGC00091685-01
- 5-Nitro-1,2-dihydroacenaphthylene #
- Acenaphthene, 5-nitro-
- NSC 22421
- 5-NITROACENAPHTHENE [IARC]
- NS00034326
- NSC22421
- CAS-602-87-9
- N0105
- 1,2-Dihydro-5-nitro-acenaphthylene
- 5-NITROACENAPHTHENE (IARC)
- AH-034/11364147
- 5-NITROACENAPHTHENE
- 5Nitronaphthalene ethylene
- STL428868
- 5-Nitronaphthalene ethylene
- 5Nitroacenaphthylene
- BBL034664
- 1,2Dihydro5nitroacenaphthylene
- 5Nitroacenapthene
- DB-050495
- 5-Nan
- Acenaphthene, 5nitro
- Acenaphthylene, 1,2dihydro5nitro
- 5-Nitroacenapthene
- 1,2-Dihydro-5-nitroacenaphthylene
- +Expand
- MDL： MFCD00014277
- InChIKey： CUARLQDWYSRQDF-UHFFFAOYSA-N
- Inchi： 1S/C12H9NO2/c14-13(15)11-7-6-9-5-4-8-2-1-3-10(11)12(8)9/h1-3,6-7H,4-5H2
- SMILES： C1=CC2=C3C(=CC=C(C3=C1)[N+](=O)[O-])CC2
- BRN： 1876864

Computed Properties

Exact Mass: 199.06300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 199.063
Heavy Atom Count: 15
Complexity: 273
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 45.8A^2

Experimental Properties

LogP: 3.36980
PSA: 45.82000
Refractive Index: 1.5880 (estimate)
Boiling Point: 279°C
Melting Point: 101.0 to 105.0 deg-C
Flash Point: 279°C
Solubility: Soluble in water (0.91 mg/l at 25 °C), ethanol, ethyl ether, and ligroin.
Color/Form: Yellow powder
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
Density: 1.1919 (rough estimate)

5-Nitroacenaphthene Security Information

Symbol: GHS08
RTECS：AB1060000
WGK Germany：3
Safety Term：S45;S53
Safety Instruction： S53-S45
Risk Phrases：R45
Dangerous goods sign： T
Hazardous Material transportation number：2811
Hazard Statement： H350
Warning Statement： P201,P308+P313
Prompt：warning
Storage Condition：Store at 4 ° C, better storage at -4 ° C
PackingGroup：III
Risk Phrases： R45
Signal Word：Danger
TSCA：Yes
HazardClass：6.1

5-Nitroacenaphthene Customs Data

HS CODE：2904209090
Customs Data：

China Customs Code:
2904209090

Overview:

2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

5-Nitroacenaphthene Synthesis

Synthetic Circuit 1

83-32-9

602-87-9

82-86-0

Reaction Conditions

1.1 Reagents: Ceric ammonium nitrate , Polyethylene glycol Solvents: Acetic acid , Water

Reference

New method for the synthesis of 5-nitroacenaphthene

Zhu, Huiqin, Huaxue Shiji, 2002, 24(1), 45-46

5-Nitroacenaphthene Preparation Products

Acenaphthenequinone (82-86-0)

5-Nitroacenaphthene Related Literature

1. New intermediates and dyestuffs for synthetic fibres. Part IV. 2-Nitronaphthalene-1,8-dicarboxylic anhydride

P. H. Grayshan,A. T. Peters J. Chem. Soc. C 1971 3599
2. 1114. Dissociation constants of some naphthylamines and acenaphthenamines and their dimethyl derivatives

A. Fischer,G. J. Sutherland,R. D. Topsom,J. Vaughan J. Chem. Soc. 1965 5948
3. Aryl (meth)acrylates and polymers based on them

Vladimir G. Syromyatnikov,Lyudmila P. Paskal',Irina A. Savchenko Russ. Chem. Rev. 1999 68 781
4. Low-cost, high-throughput fabrication of cloth-based microfluidic devices using a photolithographical patterning technique

Peijing Wu,Chunsun Zhang Lab Chip 2015 15 1598
5. The UV–visible absorption and fluorescence of some substituted 1,8-naphthalimides and naphthalic anhydrides

Michael S. Alexiou,Vasiliki Tychopoulos,Shohreh Ghorbanian,John H. P. Tyman,Robert G. Brown,Patrick I. Brittain J. Chem. Soc. Perkin Trans. 2 1990 837
6. 166. Syntheses of polycyclic compounds related to the sterols. Part VII. The cyclisation of γ-5-methoxy-1-naphthylbutyric acid

George A. R. Kon,Henry R. Soper J. Chem. Soc. 1939 790
7. The positive and negative ion mass spectra of some nitro- and polynitroacenaphthenes

John F. J. Todd,Robert B. Turner,Brian C. Webb,Clifford H. J. Wells J. Chem. Soc. Perkin Trans. 2 1973 1167
8. Studies on nitroaromatic compounds. Part III. The synthesis of some new polynitroacenaphthenes

B. C. Webb,C. H. J. Wells J. Chem. Soc. Perkin Trans. 1 1972 166
9. Ratiometric fluorescence sensing and cellular imaging of Cu2+ by a new water soluble trehalose-naphthalimide based chemosensor

Giuseppa Ida Grasso,Salvatore Gentile,Maria Laura Giuffrida,Cristina Satriano,Carmelo Sgarlata,Massimo Sgarzi,Gaetano Tomaselli,Giuseppe Arena,Luca Prodi RSC Adv. 2013 3 24288
10. Synthesis of near-infrared fluorescent rhodamines via an SNArH reaction and their biological applications

Qing Wang,Kun Huang,Songtao Cai,Chang Liu,Xiaojie Jiao,Song He,Liancheng Zhao,Xianshun Zeng Org. Biomol. Chem. 2018 16 7163

Cas no 602-87-9 (5-Nitroacenaphthene)

5-Nitroacenaphthene Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Nitroacenaphthene Security Information

5-Nitroacenaphthene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Nitroacenaphthene Synthesis

Synthetic Circuit 1

5-Nitroacenaphthene Preparation Products

5-Nitroacenaphthene Related Literature

602-87-9 (5-Nitroacenaphthene) Related Products